Cas no 34776-73-3 (2-(Chloromethyl)-5-methylthiophene)

• Product Name: 2-(Chloromethyl)-5-methylthiophene
• CAS No: 34776-73-3
• MF: C₆H₇ClS
• MW: 146.637779474258
• MDL: MFCD09694046
• CID: 304126
• PubChem ID: 16495110
• Update Time: 2025-06-25

2-(Chloromethyl)-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-methylthiophene
• Thiophene,2-(chloromethyl)-5-methyl-
• 2-(3-ISOBUTOXYPHENYL)QUINOLINE-4-CARBOHYDRAZIDE
• 2-Chlormethyl-5-methyl-thiophen
• 2-Chloromethyl-5-methylthiophene
• 5-methyl-2-thiophenemethyl chloride
• 5-methyl-thien-2-ylmethyl chloride
• Thiophene,2-(chloromethyl)-5-methyl
• DTXSID90586202
• SCHEMBL1768938
• F91663
• FT-0736360
• AKOS000321036
• 34776-73-3
• AB50993
• DA-27775

• MDL： MFCD09694046
• Inchi： 1S/C6H7ClS/c1-5-2-3-6(4-7)8-5/h2-3H,4H2,1H3
• InChI Key： NGRMSGQTJBVIHN-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C)S1

Computed Properties

• Exact Mass: 145.99600
• Monoisotopic Mass: 145.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 2.79530

2-(Chloromethyl)-5-methylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(Chloromethyl)-5-methylthiophene

Recent Advances in the Application of 2-(Chloromethyl)-5-methylthiophene (CAS: 34776-73-3) in Chemical Biology and Pharmaceutical Research

2-(Chloromethyl)-5-methylthiophene (CAS: 34776-73-3) is a key intermediate in the synthesis of various biologically active compounds and pharmaceutical agents. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutic agents and drug delivery systems. This research brief synthesizes the latest findings on this compound, focusing on its applications, mechanisms, and potential in the pharmaceutical industry.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 2-(Chloromethyl)-5-methylthiophene as a building block for the synthesis of thiophene-based inhibitors targeting protein kinases. The research team utilized this compound to develop a series of derivatives with enhanced selectivity and potency against cancer-related kinases. The results indicated that modifications at the chloromethyl group significantly influenced the binding affinity and pharmacokinetic properties of the inhibitors.

In another recent investigation, researchers explored the role of 2-(Chloromethyl)-5-methylthiophene in the design of prodrugs for targeted drug delivery. The compound's reactive chloromethyl group allows for facile conjugation with various drug molecules, enabling the development of stimuli-responsive prodrug systems. A 2024 study in Advanced Drug Delivery Reviews highlighted its application in creating pH-sensitive prodrugs that release active agents specifically in tumor microenvironments.

The compound has also gained attention in antimicrobial research. A 2023 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial agents using 2-(Chloromethyl)-5-methylthiophene as a core structure. The resulting compounds exhibited broad-spectrum activity against drug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of 2-(Chloromethyl)-5-methylthiophene. A 2024 study in Organic Process Research & Development presented a novel, scalable synthesis route with improved yield and reduced environmental impact. The new methodology addresses previous challenges in the large-scale production of this important intermediate.

Looking forward, the unique chemical properties of 2-(Chloromethyl)-5-methylthiophene continue to inspire innovative applications in drug discovery and development. Ongoing research is exploring its potential in covalent inhibitor design, where the reactive chloromethyl group can form irreversible bonds with target proteins. Additionally, its role in the development of PROTACs (Proteolysis Targeting Chimeras) is being investigated, as it may serve as a versatile linker in these emerging therapeutic modalities.

In conclusion, 2-(Chloromethyl)-5-methylthiophene (CAS: 34776-73-3) remains a valuable compound in pharmaceutical research, with recent studies expanding its applications across multiple therapeutic areas. The compound's versatility, coupled with ongoing synthetic improvements, positions it as a key player in the development of next-generation therapeutics. Future research directions may focus on further optimizing its derivatives for improved drug-like properties and exploring novel biological targets.